Cas no 1213536-73-2 (methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate)

• Product Name: methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate
• CAS No: 1213536-73-2
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 5592922
• PubChem ID: 93024762
• Update Time: 2025-10-29

methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• METHYL (3R)-3-AMINO-3-(5-BROMO(2-FURYL))PROPANOATE
• 2-Furanpropanoic acid, β-amino-5-bromo-, methyl ester, (βR)-
• 1213536-73-2
• (R)-Methyl 3-amino-3-(5-bromofuran-2-yl)propanoate
• methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate
• EN300-1164201

• Inchi： 1S/C8H10BrNO3/c1-12-8(11)4-5(10)6-2-3-7(9)13-6/h2-3,5H,4,10H2,1H3/t5-/m1/s1
• InChI Key： PNAYJDZFWWZELA-RXMQYKEDSA-N
• SMILES： C(OC)(=O)C[C@@H](N)C1=CC=C(Br)O1

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 283.6±40.0 °C(Predicted)
• pka: 7.02±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate

Comprehensive Overview of Methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate (CAS No. 1213536-73-2)

Methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate (CAS No. 1213536-73-2) is a chiral organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a 5-bromofuran-2-yl moiety, which is known for its versatility in synthetic chemistry. The presence of both an amino group and an ester functionality makes it a valuable intermediate for the synthesis of more complex molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of small molecule therapeutics and enzyme inhibitors.

The compound's chiral center at the 3-position is of particular interest, as it allows for the creation of enantiomerically pure products. This is crucial in the pharmaceutical industry, where the stereochemistry of a drug can significantly impact its efficacy and safety. Recent studies have highlighted the role of furan derivatives in medicinal chemistry, with 5-bromofuran being a key scaffold for designing bioactive molecules. The ester group in methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate also provides a handle for further functionalization, making it a versatile building block.

In the context of green chemistry, there is growing demand for sustainable synthetic routes to compounds like methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate. Researchers are exploring catalytic asymmetric synthesis and biocatalysis to reduce waste and improve efficiency. This aligns with the broader trend of environmentally friendly synthesis, which is a hot topic in both academic and industrial settings. The compound's bromine atom also offers opportunities for cross-coupling reactions, a popular area in modern organic chemistry.

From a commercial perspective, methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate is gaining attention due to its potential in personalized medicine. The ability to tailor drugs to individual genetic profiles is a major focus in healthcare, and chiral intermediates like this compound play a critical role. Additionally, the agrochemical industry is investigating furan-based compounds for their pesticidal and herbicidal properties, further driving demand for this chemical.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to characterize methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate. These methods ensure the compound's purity and stereochemical integrity, which are essential for its applications. The compound's solubility and stability under various conditions are also areas of active research, as these properties influence its handling and storage.

In summary, methyl (3R)-3-amino-3-(5-bromofuran-2-yl)propanoate (CAS No. 1213536-73-2) is a promising compound with wide-ranging applications in drug discovery, agrochemicals, and material science. Its unique structural features and synthetic versatility make it a valuable tool for researchers. As the scientific community continues to explore sustainable and efficient synthetic methods, this compound is likely to remain a focus of innovation and development.